Cas no 88905-76-4 (4-chloro-1,2,5-thiadiazol-3-ol)

• Product Name: 4-chloro-1,2,5-thiadiazol-3-ol
• CAS No: 88905-76-4
• MF: C₂HClN₂OS
• MW: 136.5601375103
• CID: 719723
• PubChem ID: 10129987
• Update Time: 2025-09-20

4-chloro-1,2,5-thiadiazol-3-ol Chemical and Physical Properties

Names and Identifiers

• 1,2,5-Thiadiazol-3-amine,4-chloro-
• 4-Chloro-1,2,5-thiadiazol-3-ol
• 4-chloro-1,2,5-thiadiazol-3-one
• 1,2,5-Thiadiazol-3-amine,4-chloro
• 3-Amino-4-chlor-1,2,5-thiadiazol
• 3-amino-4-chloro-1,2,5-thiadiazole
• 4-Chloro-3-hydroxy-1,2,5-thiadiazole
• BHBZGQBBRQJXCY-UHFFFAOYSA-N
• DTXSID70435926
• CS-0257336
• C2HClN2OS
• FT-0758292
• 88905-76-4
• SCHEMBL1587286
• 5728-15-4
• 1,2,5-Thiadiazol-3(2H)-one, 4-chloro-
• AKOS009993896
• EN300-67018
• 3-chloro-4-hydroxy-1,2,5-thiadiazole
• AT12141
• DA-39763
• 4-Hydroxy-3-chlor-1,2,5-thiadiazol
• 4-chloro-1,2,5-thiadiazol-3-ol

• Inchi： 1S/C2HClN2OS/c3-1-2(6)5-7-4-1/h(H,5,6)
• InChI Key： BHBZGQBBRQJXCY-UHFFFAOYSA-N
• SMILES： ClC1C(NSN=1)=O

Computed Properties

• Exact Mass: 135.95000
• Monoisotopic Mass: 135.9498115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 2.061
• Boiling Point: 185.6°C at 760 mmHg
• Flash Point: 66.1°C
• Refractive Index: 1.81
• PSA: 74.25000
• LogP: 0.89710

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides